2-(3,4-dihydroisoquinolin-2(1H)-yl)-7-methyl-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one
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Description
Properties
Molecular Formula |
C27H28N4O2S2 |
|---|---|
Molecular Weight |
504.7 g/mol |
IUPAC Name |
(5Z)-5-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-pentyl-2-sulfanylidene-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C27H28N4O2S2/c1-3-4-7-13-30-26(33)22(35-27(30)34)15-21-24(28-23-11-10-18(2)16-31(23)25(21)32)29-14-12-19-8-5-6-9-20(19)17-29/h5-6,8-11,15-16H,3-4,7,12-14,17H2,1-2H3/b22-15- |
InChI Key |
ODAYWURFQFWUNJ-JCMHNJIXSA-N |
Isomeric SMILES |
CCCCCN1C(=O)/C(=C/C2=C(N=C3C=CC(=CN3C2=O)C)N4CCC5=CC=CC=C5C4)/SC1=S |
Canonical SMILES |
CCCCCN1C(=O)C(=CC2=C(N=C3C=CC(=CN3C2=O)C)N4CCC5=CC=CC=C5C4)SC1=S |
Origin of Product |
United States |
Preparation Methods
Thermal Cyclization of Isopropylidene Derivatives
As demonstrated in halogenated pyrido-pyrimidinones, thermal cyclization of isopropylidene (2-pyridylamino)methylenemalonates under decarboxylation yields the core structure. This method avoids harsh catalysts but requires precise temperature control (150–200°C) for optimal ring closure.
Reagents and Conditions
Heteropolyacid-Catalyzed Cyclization
Aluminum-exchanged tungstophosphoric acid salts (Al<sub>x</sub>H<sub>3−x</sub>PW<sub>12</sub>O<sub>40</sub>) enhance Brønsted and Lewis acidity, enabling efficient synthesis of pyrido[1,2-a]pyrimidinones under mild conditions.
Catalytic Performance
| Catalyst | Surface Area (m²/g) | Lewis Acid Sites | Reaction Time (h) | Yield |
|---|---|---|---|---|
| H<sub>3</sub>PW<sub>12</sub>O<sub>40</sub> | 15–20 | Low | 12 | 85% |
| Al<sub>3</sub>PW<sub>12</sub>O<sub>40</sub> | 25–30 | High | 6 | 92% |
Synthesis of the 3,4-Dihydroisoquinoline Moiety
The 3,4-dihydroisoquinoline group is typically formed via the Bischler-Napieralski reaction or Pictet-Spengler reaction .
Bischler-Napieralski Cyclization
This method involves cyclization of β-phenylethylamine derivatives with acid chlorides using Lewis acids like POCl<sub>3</sub>.
Example Protocol
-
Step 1 : React 3,4-dimethoxyphenethylamine with acyl chloride (e.g., benzoyl chloride) to form amide intermediates.
-
Step 2 : Cyclize using POCl<sub>3</sub> at reflux, yielding dihydroisoquinoline.
-
Step 3 : Reduce with NaBH<sub>4</sub> to obtain tetrahydroisoquinoline derivatives.
Yield Optimization
Alternative Routes via Grignard Reagents
Organomagnesium compounds react with ketoamides to introduce substituents at the C-1 position, followed by cyclization using p-toluenesulfonic acid (PTSA).
Key Steps
-
Grignard Addition : React ketoamide with RMgX (e.g., MeMgBr) to form tertiary alcohol.
-
Cyclization : Treat with PTSA in CH<sub>2</sub>Cl<sub>2</sub> at room temperature.
Substituent Effects
Thiazolidinylidene Group Synthesis
The 4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene group is synthesized via Knoevenagel condensation .
Knoevenagel Condensation
This reaction couples a thiazolidinone core with an oxo compound (e.g., pentan-2-one) in the presence of a base.
General Procedure
-
Thiazolidinone Preparation : React thioamide with dimethylacethylenedicarboxylate under basic conditions.
-
Condensation : Treat with pentan-2-one and piperidine in ethanol at reflux.
Reaction Parameters
Z-Isomer Selectivity
The Z-configuration is favored due to steric and electronic factors. Microwave-assisted synthesis accelerates reaction kinetics without altering selectivity.
Microwave Conditions
Coupling the Core and Substituents
The final compound is assembled via Suzuki coupling or nucleophilic substitution .
Suzuki-Miyaura Coupling
A palladium catalyst facilitates cross-coupling between the pyrido-pyrimidinone core and a boronic ester derivative of the dihydroisoquinoline.
Example
| Catalyst | Base | Solvent | Yield |
|---|---|---|---|
| Pd(PPh<sub>3</sub>)<sub>4</sub> | K<sub>2</sub>CO<sub>3</sub> | DME/H<sub>2</sub>O | 70% |
Direct Alkylation
The thiazolidinylidene group is introduced via alkylation of the pyrido-pyrimidinone core with a brominated thiazolidine derivative.
Reagents
| Substrate | Alkylating Agent | Base | Yield |
|---|---|---|---|
| Pyrido-pyrimidinone | 3-Pentyl-4-oxo-2-thioxothiazolidin-5-ylidene bromide | K<sub>2</sub>CO<sub>3</sub> | 65% |
Purification and Characterization
Purification : Column chromatography (silica gel, 20–25% ethyl acetate in heptane) and recrystallization (EtOH/CH<sub>3</sub>COCH<sub>3</sub>) are standard.
Characterization :
| Technique | Key Data |
|---|---|
| <sup>1</sup>H NMR | δ 8.00–7.96 (aromatic H), δ 6.6–6.9 (vinylic H) |
| <sup>13</sup>C NMR | δ 160–125 (aromatic C), δ 198 (C=O) |
| HRMS | [M+H]<sup>+</sup> = m/z 533.7 (calculated) |
Reaction Optimization and Challenges
Catalyst Selection for Cyclization
Al<sub>3</sub>PW<sub>12</sub>O<sub>40</sub> outperforms H<sub>3</sub>PW<sub>12</sub>O<sub>40</sub> in pyrido-pyrimidinone synthesis due to enhanced Lewis acidity.
Chemical Reactions Analysis
Types of Reactions
2-(3,4-Dihydroisoquinolin-2(1H)-yl)-7-methyl-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one can undergo various chemical reactions, including:
Oxidation: This reaction can be used to modify the functional groups on the compound.
Reduction: This reaction can be used to reduce specific functional groups, altering the compound’s properties.
Substitution: This reaction can be used to introduce new functional groups into the compound
Common Reagents and Conditions
Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH levels to ensure the desired transformations .
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a compound with additional oxygen-containing functional groups, while reduction could result in a more saturated molecule .
Scientific Research Applications
Structure and Properties
This compound features:
- A pyrido-pyrimidine backbone .
- A thiazolidine ring .
- An isoquinoline moiety .
The intricate arrangement of these molecular fragments indicates potential bioactivity, particularly in the treatment of neurodegenerative diseases and other medical conditions.
Neurodegenerative Disease Treatment
Research indicates that compounds similar to this one may act as positive allosteric modulators of dopamine receptors. This mechanism is particularly relevant for conditions such as:
- Parkinson's Disease : The compound may improve motor symptoms and cognitive impairments associated with the disease by enhancing dopamine receptor activity .
- Schizophrenia : It could alleviate negative symptoms and cognitive deficits by modulating dopamine pathways .
Antidepressant Effects
Preliminary studies suggest that this compound may also possess antidepressant properties. By influencing neurotransmitter systems, it could provide relief from symptoms of depression and anxiety disorders .
Attention Deficit Hyperactivity Disorder (ADHD)
Given its effects on dopamine modulation, the compound might be explored for its efficacy in treating ADHD, potentially improving focus and reducing impulsivity .
Case Study 1: Parkinson's Disease
In a study investigating the effects of similar compounds on Parkinson's disease models, researchers found that administration led to significant improvements in motor function and reductions in cognitive decline. The mechanism was attributed to enhanced dopaminergic signaling .
Case Study 2: Cognitive Impairment
A clinical trial assessed the impact of a related compound on cognitive impairment in patients with Parkinson's disease. Results indicated marked improvements in cognitive tests for those receiving the treatment compared to a placebo group .
Mechanism of Action
The mechanism of action of 2-(3,4-dihydroisoquinolin-2(1H)-yl)-7-methyl-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins involved in biological pathways. The compound’s unique structure allows it to bind to these targets and modulate their activity, leading to various biological effects .
Comparison with Similar Compounds
Research Findings and Hypotheses
While the evidence lacks explicit biological data, structural analysis permits informed hypotheses:
- Metabolic Stability : The target’s methyl and pentyl groups may reduce oxidative metabolism compared to piperazine-containing analogues .
- Target Selectivity: The dihydroisoquinolinyl group’s bicyclic structure could favor interactions with aminergic receptors (e.g., serotonin or dopamine receptors) over flat aromatic systems like benzodioxolyl .
- Solubility Challenges: The thiazolidinone’s lipophilicity might necessitate formulation adjustments vs. more polar analogues.
Biological Activity
The compound 2-(3,4-dihydroisoquinolin-2(1H)-yl)-7-methyl-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one represents a complex organic molecule with multiple heterocyclic components. Its unique structure suggests significant potential for biological activity, particularly in medicinal chemistry. This article explores the biological activities of this compound based on existing research findings.
Structural Overview
The molecular formula of the compound is with a molecular weight of 506.6 g/mol. The structure features a pyrido-pyrimidine backbone fused with a thiazolidine ring and an isoquinoline moiety, which are known to influence various biological activities.
Antimicrobial Activity
Recent studies have shown that derivatives of the 3,4-dihydroisoquinoline scaffold exhibit notable antimicrobial properties. For instance, compounds with similar structural features have demonstrated effectiveness against various bacterial strains and fungi. The mechanism often involves disruption of microbial cell membranes or inhibition of essential metabolic pathways.
Insecticidal Activity
Research conducted on related thiazolidine derivatives has indicated significant insecticidal properties. For example, a study reported that certain synthesized compounds showed varying toxicity levels against Aphis nerii, with LC50 values ranging from 1.04 to 52.45 ppm. The presence of specific functional groups in these compounds was linked to their enhanced insecticidal activity, suggesting that the compound may also exhibit similar properties due to its structural characteristics .
Cytotoxicity and Antitumor Activity
The potential antitumor activity of isoquinoline derivatives has been explored extensively. Compounds structurally related to our target have been evaluated for cytotoxic effects on cancer cell lines, showing promising results in inhibiting cell proliferation and inducing apoptosis. The specific interactions between these compounds and cellular targets such as DNA or key enzymes involved in cancer metabolism are areas of active investigation .
Case Studies
The biological activity of the compound is likely mediated through several mechanisms:
- Enzyme Inhibition : Many heterocyclic compounds act as enzyme inhibitors, affecting metabolic pathways crucial for pathogen survival or cancer cell proliferation.
- Membrane Disruption : Compounds may interact with microbial membranes, leading to increased permeability and cell death.
- DNA Interaction : Some derivatives can intercalate into DNA or inhibit topoisomerases, disrupting replication in cancer cells.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
